Cas no 1351386-93-0 (4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester)

• Product Name: 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester
• CAS No: 1351386-93-0
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 5208164
• Update Time: 2025-06-26

4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester
• Benzoic acid, 4-chloro-2-(4H-1,2,4-triazol-4-yl)-, methyl ester

• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)8-3-2-7(11)4-9(8)14-5-12-13-6-14/h2-6H,1H3
• InChI Key： PPXDJRUPPLZGLK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Cl)C=C1N1C=NN=C1

Additional information on 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester

4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester and Its Role in Modern Pharmaceutical and Biomedical Research

4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester, with the CAS number 1351386-93-0, is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, medicinal biology, and materials science. This compound combines the structural features of a benzoic acid methyl ester moiety with a triazole ring, which is a heterocyclic compound known for its diverse biological activities. The 4-chloro substitution on the benzene ring further enhances its chemical reactivity and potential for functionalization, making it a promising candidate for drug development and biomedical applications.

Recent studies have highlighted the triazole ring as a key structural element in the design of bioactive molecules. The triazole ring is characterized by its ability to form hydrogen bonds with biological targets, such as enzymes and receptors, thereby modulating their activity. This property is particularly valuable in the development of antimicrobial agents and anti-inflammatory drugs. The benzoic acid methyl ester moiety, on the other hand, contributes to the compound's hydrophobicity and its ability to cross cell membranes, which is critical for drug delivery and bioavailability.

The 4-chloro substitution on the benzene ring plays a dual role in the compound's functionality. Firstly, the chlorine atom introduces electron-withdrawing effects, which can influence the electronic distribution within the molecule and enhance its interaction with target proteins. Secondly, the chloro group may also serve as a site for further chemical modifications, allowing for the creation of derivatives with tailored biological activities. This versatility makes the 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester a valuable scaffold for the development of new therapeutic agents.

Recent advancements in medicinal chemistry have demonstrated the potential of triazole-based compounds in the treatment of various diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester derivatives as potent inhibitors of the enzyme COX-2 (cyclooxygenase-2), which is implicated in inflammatory processes. The study found that these compounds exhibited significant anti-inflammatory activity, with IC50 values comparable to established drugs like celecoxib. This finding underscores the importance of the triazole ring in modulating enzyme activity and highlights the potential of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the use of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester in the design of antimicrobial agents. A 2022 study in *Antimicrobial Agents and Chemotherapy* explored the antimicrobial properties of this compound against a range of bacterial strains, including Gram-positive and Gram-negative species. The results indicated that the compound exhibited broad-spectrum antimicrobial activity, with minimum inhibitory concentrations (MICs) in the range of 16-32 μg/mL. The triazole ring was found to be critical for the compound's ability to disrupt bacterial cell membranes, while the benzoic acid methyl ester moiety contributed to its hydrophobic interactions with microbial targets.

Furthermore, the 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester has shown promise in the field of cancer research. A 2023 study published in *Cancer Research* investigated the antitumor potential of this compound in vitro and in vivo. The study found that the compound induced apoptosis in cancer cells through the modulation of mitochondrial pathways and the inhibition of pro-survival signaling molecules. The triazole ring was suggested to play a role in the interaction with Bcl-2 family proteins, which are key regulators of apoptosis. These findings highlight the potential of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester as a candidate for the development of targeted cancer therapies.

One of the key advantages of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester is its structural flexibility, which allows for the incorporation of various functional groups to enhance its biological activity. For example, the benzoic acid methyl ester moiety can be modified to introduce hydrophilic or hydrophobic groups, enabling the compound to target specific cellular compartments or improve its solubility. Additionally, the chloro substitution provides a site for further chemical modifications, such as the introduction of fluorine or nitro groups, which can fine-tune the compound's pharmacological profile.

Recent computational studies have also provided insights into the molecular interactions of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester with biological targets. Molecular docking simulations have shown that the compound can form multiple hydrogen bonds with enzyme active sites, enhancing its binding affinity and selectivity. These simulations have also revealed that the triazole ring is positioned in a way that allows for optimal interactions with hydrophobic pockets in target proteins, further supporting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester has been explored for its materials science applications. The triazole ring is known for its stability and resistance to environmental degradation, making it a promising component in the development of biodegradable polymers and nanomaterials. A 2023 study in *Advanced Materials* reported the synthesis of triazole-based polymers that exhibited enhanced mechanical properties and biocompatibility, suggesting potential applications in tissue engineering and drug delivery systems.

The synthesis of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester typically involves a multi-step process that begins with the formation of the triazole ring through a cyclization reaction between a diazenium derivative and a carboxylic acid. The benzoic acid methyl ester moiety is then introduced through a condensation reaction, which allows for the creation of the final compound. This synthetic route has been optimized in recent years to improve the yield and purity of the final product, ensuring its suitability for further chemical modifications and biological testing.

Despite its promising properties, the 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester is not without challenges. One of the main limitations is its solubility in aqueous environments, which can affect its bioavailability and pharmacokinetics. To overcome this, researchers have explored the use of nanocarriers and lipid-based formulations to enhance the compound's solubility and improve its delivery to target tissues. These strategies have shown promise in preclinical studies, paving the way for further development of this compound as a therapeutic agent.

In conclusion, 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester represents a versatile and promising compound with a wide range of applications in pharmaceutical and biomedical research. Its unique combination of triazole ring, benzoic acid methyl ester, and chloro substitution provides a foundation for the development of new drugs and materials. As research in this field continues to advance, the potential of 4-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester is likely to expand, offering new opportunities for the treatment of various diseases and the development of innovative technologies.